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Compound of Interest

Compound Name: RSV604 racemate

Cat. No.: B2548898 Get Quote

Introduction
RSV604 is a novel, potent, and selective small molecule inhibitor of the Respiratory Syncytial

Virus (RSV) replication.[1][2][3][4] It functions by targeting the viral nucleocapsid (N) protein, a

critical component of the viral replication complex, thereby inhibiting both viral RNA synthesis

and the infectivity of progeny virions.[5][6][7][8][9][10] The active antiviral component is the (S)-

enantiomer; the racemic mixture, while containing the active compound, exhibits lower potency.

[1][4][11][12] This document provides a detailed protocol for the preparation of a stock solution

of the RSV604 racemate in dimethyl sulfoxide (DMSO), intended for use in in vitro research

applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of RSV604 is presented in Table 1.

This information is crucial for accurate stock solution preparation and handling.
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Property Value Reference

Systematic Name

(S)-1-(2-fluorophenyl)-3-(2-

oxo-5-phenyl-2,3-dihydro-1H-

benzo[e][1][6]di-azepin-3-yl)-

urea

[1]

Racemate CAS No. 676128-62-4 [11][12]

(S)-enantiomer CAS No. 676128-63-5 [13][14]

Molecular Formula C₂₂H₁₇FN₄O₂ [1][14]

Molar Mass 388.4 g/mol [1][14]

Appearance White powder [1]

Melting Point 243 to 245°C (decomposition) [1]

Solubility in DMSO 20 mg/mL [14]

Biological Activity
RSV604 demonstrates significant antiviral activity against both A and B subtypes of RSV. The

racemate is reported to be less potent than the isolated (S)-enantiomer.[11][12] The

mechanism of action involves the inhibition of the RSV N protein, which is essential for viral

genome encapsidation and serves as the template for the viral RNA-dependent RNA

polymerase.[8] Table 2 summarizes the reported biological activity of the active (S)-enantiomer,

which provides a benchmark for researchers.
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Parameter Value Cell Line/Assay Reference

Average EC₅₀ (40

clinical isolates)
0.8 ± 0.2 µM

Plaque Reduction

Assay
[1]

EC₅₀ (RSV A2 strain) ~2 µM RSV ELISA [15]

EC₅₀ (RSV-induced

cell death)
0.86 µM

XTT Assay in HEp-2

cells
[3][13]

Kd (binding to N

protein)
1.6 µM [13]

Experimental Protocol: Preparation of a 10 mM
RSV604 Racemate Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of RSV604 racemate in

DMSO.

Materials:

RSV604 racemate powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations:
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Ensure the analytical balance is calibrated and level.

Place a sterile, empty microcentrifuge tube on the balance and tare to zero.

Weighing the Compound:

Carefully weigh 3.884 mg of RSV604 racemate powder into the tared tube.

Note: It is advisable to weigh a slightly larger amount (e.g., 10 mg) and adjust the volume

of DMSO accordingly to minimize weighing errors.

Dissolution:

Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing 3.884 mg of

RSV604 racemate.

If a different mass was weighed, calculate the required volume of DMSO using the

following formula: Volume (mL) = [Mass (mg) / 388.4 ( g/mol )] / 10 (mmol/L)

Mixing:

Cap the tube securely.

Vortex the solution at medium speed until the powder is completely dissolved. Visually

inspect the solution against a light source to ensure no solid particles remain. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile, amber microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[13]

Safety Precautions:

Handle RSV604 racemate powder in a well-ventilated area or a chemical fume hood.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b2548898?utm_src=pdf-body
https://www.benchchem.com/product/b2548898?utm_src=pdf-body
https://www.medchemexpress.com/RSV604.html
https://www.benchchem.com/product/b2548898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2548898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate PPE at all times.

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Avoid direct contact.

Visualizations
The following diagrams illustrate the experimental workflow and the proposed mechanism of

action of RSV604.
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Preparation of 10 mM RSV604 Racemate Stock Solution
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Caption: Experimental workflow for the preparation of a 10 mM RSV604 racemate stock

solution in DMSO.
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RSV Replication Cycle

RSV604 Mechanism of Action
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Caption: Proposed signaling pathway for RSV604's inhibition of RSV replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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